Cas no 1207175-17-4 ((4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol)

(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol is a fluorinated thiazole derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability in active compounds. The hydroxymethyl moiety offers a versatile handle for further functionalization, enabling conjugation or derivatization in drug discovery. This compound’s rigid thiazole core contributes to structural diversity in heterocyclic chemistry, while its electron-withdrawing substituents may influence reactivity in cross-coupling or nucleophilic substitution reactions. Its well-defined structure and purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation.

(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol structure

1207175-17-4 structure

Product Name:(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol

CAS No:1207175-17-4

MF:C₆H₆F₃NOS

MW:197.178150653839

CID:2132591

PubChem ID:46856414

Update Time:2025-05-27

(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 4-methyl-2-(trifluoromethyl)-5-Thiazolemethanol
- (4-methyl-2-(trifluoromethyl)thiazol-5-yl)methanol
- [4-Methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]methanol
- SCHEMBL15211249
- NQRCRCVXRVBAKB-UHFFFAOYSA-N
- FT-0711767
- AKOS006346579
- AM803034
- 1207175-17-4
- DB-011717
- (4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol
- MDL： MFCD12755803
- Inchi： 1S/C6H6F3NOS/c1-3-4(2-11)12-5(10-3)6(7,8)9/h11H,2H2,1H3
- InChI Key： NQRCRCVXRVBAKB-UHFFFAOYSA-N
- SMILES： S1C(C(F)(F)F)=NC(C)=C1CO

Computed Properties

Exact Mass: 197.01221947g/mol
Monoisotopic Mass: 197.01221947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 61.4Å²

Experimental Properties

Density: 1.452
Boiling Point: 203 ºC
Flash Point: 76 ºC

(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)methanol Pricemore >>

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